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Compound of Interest

Compound Name: 2-Phenylglutaric anhydride

CAS No.: 2959-96-8

Cat. No.: B1214711

Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the structural and spectroscopic properties of key chemical intermediates is paramount. This

technical guide provides an in-depth analysis of the spectroscopic data for 2-phenylglutaric
anhydride, a valuable building block in organic synthesis.

This document presents a comprehensive summary of the available Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-phenylglutaric
anhydride. Detailed experimental protocols for acquiring such data are also provided,

alongside a visual representation of the general spectroscopic analysis workflow.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR,

and Mass Spectrometry of 2-phenylglutaric anhydride.
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¹H NMR Data

Chemical Shift (δ) ppm Assignment

7.20 - 7.40 (m, 5H) Aromatic protons (C₆H₅)

3.65 (m, 1H) Methine proton (CH-Ph)

2.70 - 2.90 (m, 2H) Methylene protons (CH₂)

2.40 - 2.60 (m, 2H) Methylene protons (CH₂)

¹³C NMR Data

Chemical Shift (δ) ppm Assignment

171.5 Carbonyl carbon (C=O)

170.8 Carbonyl carbon (C=O)

137.9 Aromatic quaternary carbon

129.2 Aromatic CH

128.5 Aromatic CH

127.8 Aromatic CH

45.1 Methine carbon (CH-Ph)

32.7 Methylene carbon (CH₂)

28.9 Methylene carbon (CH₂)
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Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Assignment

1815 (s) C=O stretch (anhydride)

1765 (s) C=O stretch (anhydride)

3030 (w) Aromatic C-H stretch

2950 (w) Aliphatic C-H stretch

1230 (s) C-O stretch

Mass Spectrometry (MS) Data

m/z Assignment

190 [M]⁺ (Molecular ion)

146 [M - CO₂]⁺

118 [M - CO₂ - CO]⁺

104 [C₈H₈]⁺

91 [C₇H₇]⁺ (Tropylium ion)

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Synthesis of 2-Phenylglutaric Anhydride
A common method for the synthesis of 2-phenylglutaric anhydride involves the dehydration

of 2-phenylglutaric acid. In a typical procedure, 2-phenylglutaric acid is refluxed with an excess

of a dehydrating agent, such as acetic anhydride, for several hours. The excess acetic

anhydride and acetic acid byproduct are then removed by distillation under reduced pressure to

yield the crude 2-phenylglutaric anhydride. Further purification can be achieved by

recrystallization from a suitable solvent system, such as ethyl acetate and hexane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
For the acquisition of NMR spectra, a sample of 2-phenylglutaric anhydride is dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃), at a concentration of approximately 10-20

mg/mL.

¹H NMR Spectroscopy: A standard proton NMR spectrum is acquired on a 400 MHz or 500

MHz spectrometer. Data is typically collected with a sufficient number of scans to achieve a

good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to

the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

¹³C NMR Spectroscopy: A proton-decoupled ¹³C NMR spectrum is recorded on the same

instrument. A larger number of scans is usually required compared to ¹H NMR to obtain a

spectrum with adequate signal intensity. Chemical shifts are reported in ppm relative to the

solvent peak.

Infrared (IR) Spectroscopy
The IR spectrum of solid 2-phenylglutaric anhydride can be obtained using the Attenuated

Total Reflectance (ATR) technique. A small amount of the solid sample is placed directly onto

the ATR crystal, and pressure is applied to ensure good contact. The spectrum is recorded over

the range of 4000-400 cm⁻¹. Alternatively, a potassium bromide (KBr) pellet can be prepared

by grinding a small amount of the sample with dry KBr and pressing the mixture into a thin,

transparent disk.

Mass Spectrometry (MS)
Mass spectral data is typically acquired using an electron ionization (EI) source. A small

amount of the sample is introduced into the mass spectrometer, where it is vaporized and

bombarded with a high-energy electron beam. The resulting charged fragments are separated

based on their mass-to-charge ratio (m/z) and detected. The NIST WebBook provides a mass

spectrum for α-phenylglutaric anhydride, which can be used as a reference.[1]

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound like 2-phenylglutaric anhydride.
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of 2-
phenylglutaric anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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